Cas no 104872-92-6 (D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-)

D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl- structure
104872-92-6 structure
Product Name:D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-
CAS No:104872-92-6
MF:C18H25NO13
MW:463.390006780624
CID:126509
PubChem ID:4110677
Update Time:2025-04-18

D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-
    • pNP-alpha-Melibioside
    • 135046_ALDRICH
    • 2,2-Dimethylpropanoic acid, 4-nitrophenyl ester
    • 4-nitrophenyl pivalate
    • 4-Nitrophenyl trimethylacetate
    • AC1L2TYW
    • ACMC-20amc7
    • pivalic acid-(4-nitro-phenyl ester)
    • Pivalinsaeure-(4-nitro-phenylester)
    • p-Nitrophenyl pivalate
    • p-nitrophenyl trimethylacetate
    • SureCN4941164
    • 4-Nitrophenyl β-D-melibiose
    • P-nitrophenyl-B-D-melibiose
    • P-NITROPHENYL-BETA-D-MELIBIOSE
    • 4-NITROPHENYL-BETA-D-MELIBIOSIDE
    • 4-Nitrophenyl6-O-(a-D-glucopyranosyl)-b-D-glucopyranoside
    • P-NITROPHENYL 6-O-B-D-GALACTOPYRANOSYL-B -D-GALACTO
    • FT-0672880
    • FT-0672893
    • AKOS030212860
    • 16790-33-3
    • 104872-92-6
    • 4-Nitrophenyl6-O-(a-D-glucopyranosyl)-a-D-glucopyranoside
    • 4-Nitrophenyl beta-D-melibiose
    • 4-Nitrophenyl2-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
    • 4-Nitrophenyl 6-O-(beta-D-galactopyranosyl)-D-glucopyranoside
    • FT-0672892
    • 2-(hydroxymethyl)-6-[[3,4,5-trihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
    • Inchi: 1S/C18H25NO13/c20-5-9-11(21)13(23)15(25)17(31-9)29-6-10-12(22)14(24)16(26)18(32-10)30-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2
    • InChI Key: ISCYUJSLZREARS-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC1C(C(C(C(CO)O1)O)O)O)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 463.13255
  • Monoisotopic Mass: 463.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.6
  • Topological Polar Surface Area: 224A^2

Experimental Properties

  • PSA: 221.67
  • LogP: -2.87910

D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl- Pricemore >>

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